Cas no 2580210-06-4 (tert-butyl 4,8-diazabicyclo5.1.0octane-4-carboxylate)

• Product Name: tert-butyl 4,8-diazabicyclo5.1.0octane-4-carboxylate
• CAS No: 2580210-06-4
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• MDL: MFCD33020103
• CID: 5660917
• PubChem ID: 155858573
• Update Time: 2025-06-08

tert-butyl 4,8-diazabicyclo5.1.0octane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27702061
• 2580210-06-4
• Tert-butyl 4,8-diazabicyclo[5.1.0]octane-4-carboxylate
• tert-butyl 4,8-diazabicyclo[5.1.0]octane-4-carboxylate
• 1,1-Dimethylethyl 4,8-diazabicyclo[5.1.0]octane-4-carboxylate
• tert-butyl 4,8-diazabicyclo5.1.0octane-4-carboxylate

• MDL： MFCD33020103
• Inchi： 1S/C11H20N2O2/c1-11(2,3)15-10(14)13-6-4-8-9(12-8)5-7-13/h8-9,12H,4-7H2,1-3H3
• InChI Key： DEYKPQYNJHKLJS-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC2C(CC1)N2)=O

Computed Properties

• Exact Mass: 212.152477885g/mol
• Monoisotopic Mass: 212.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 51.5Ų

Experimental Properties

• Density: 1.076±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 295.4±33.0 °C(Predicted)
• pka: 7.62±0.20(Predicted)

Additional information on tert-butyl 4,8-diazabicyclo5.1.0octane-4-carboxylate

Introduction to Tert-butyl 4,8-diazabicyclo5.1.0octane-4-carboxylate (CAS No. 2580210-06-4)

Tert-butyl 4,8-diazabicyclo5.1.0octane-4-carboxylate, with the chemical formula corresponding to its CAS number 2580210-06-4, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules known as diazabicycloalkanes, which have garnered considerable attention due to their unique structural features and potential applications in drug development.

The molecular structure of tert-butyl 4,8-diazabicyclo5.1.0octane-4-carboxylate consists of a bicyclic framework with two nitrogen atoms incorporated into a seven-membered ring, which is further substituted with a tert-butyl group and a carboxylate functionality at the 4-position. This specific arrangement imparts distinct steric and electronic properties to the molecule, making it a valuable intermediate in the synthesis of more complex pharmacophores.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. The diazabicycloalkane scaffold has been explored for its ability to modulate biological targets such as enzymes and receptors, often leading to the discovery of new drug candidates. The presence of the tert-butyl group in tert-butyl 4,8-diazabicyclo5.1.0octane-4-carboxylate enhances its stability and solubility, facilitating its use in various synthetic protocols.

One of the most compelling aspects of this compound is its utility as a building block in medicinal chemistry. The carboxylate moiety allows for further functionalization via esterification or amidation reactions, enabling the construction of peptidomimetics and other bioactive molecules. Additionally, the nitrogen atoms within the bicyclic system can serve as hydrogen bond donors or acceptors, influencing the binding affinity and selectivity of derived compounds.

Recent studies have highlighted the importance of diazabicycloalkanes in the development of kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer therapy. The rigid bicyclic core provides a scaffold that can mimic natural substrates or inhibitors, while the nitrogen atoms offer opportunities for hydrogen bonding interactions with the enzyme active site. This has led to several high-throughput screening campaigns aimed at identifying novel derivatives of tert-butyl 4,8-diazabicyclo5.1.0octane-4-carboxylate with enhanced pharmacological properties.

The synthesis of tert-butyl 4,8-diazabicyclo5.1.0octane-4-carboxylate presents an interesting challenge due to its strained cyclic structure. Traditional synthetic routes often involve cyclization reactions followed by functional group modifications to introduce the desired substituents. Advances in catalytic methods have enabled more efficient and selective constructions of this type of molecule, reducing side reactions and improving yields.

In conclusion, tert-butyl 4,8-diazabicyclo5.1.0octane-4-carboxylate (CAS No. 2580210-06-4) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and synthetic accessibility make it an attractive starting point for developing new therapeutic agents targeting various diseases. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play a pivotal role in shaping the future of drug discovery and development.